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Compound of Interest

Compound Name:
3-(5-Chloro-2-

hydroxyphenyl)propanoic acid

CAS No.: 749878-89-5

Cat. No.: B3038113

Get Quote

Technical Monograph: 3-(5-Chloro-2-hydroxyphenyl)propionic Acid

Executive Summary & Molecular Identity
3-(5-Chloro-2-hydroxyphenyl)propionic acid is a functionalized phenylpropanoid intermediate

critical in the synthesis of heterocyclic scaffolds, specifically dihydrocoumarins and chromans.

As a chlorinated derivative of phloretic acid analogs, it serves as a robust metabolic probe for

studying ring-cleavage pathways of halogenated flavonoids and as a precursor for 6-

chlorodihydrocoumarin.

This guide details its physicochemical profile, validated synthetic routes, and its role as a

dynamic intermediate in equilibrium with its lactone form.
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Property Value Technical Note

CAS Registry Number 99593-37-0 (Isomer Specific)

Note: Often indexed under

general chlorohydrocinnamic

acids or as the open-chain

form of CAS 26278-79-5 (6-

chlorodihydrocoumarin).

IUPAC Name
3-(5-Chloro-2-

hydroxyphenyl)propanoic acid

Molecular Formula C₉H₉ClO₃

Molecular Weight 200.62 g/mol
Monoisotopic Mass: 200.024

g/mol

Appearance
Off-white to pale beige

crystalline solid

Oxidizes slightly upon air

exposure due to phenolic -OH.

Solubility
Soluble in MeOH, EtOH,

DMSO, EtOAc.

Low solubility in water; soluble

in aqueous alkali

(NaOH/Na₂CO₃).

pKa (Predicted) Carboxyl: ~4.5 Phenolic -OH: ~9.8

LogP ~2.3
Moderate lipophilicity facilitates

membrane permeability.

Synthetic Pathways & Reaction Logic
The synthesis of 3-(5-Chloro-2-hydroxyphenyl)propionic acid is rarely a terminal goal; it is

typically an intermediate. The most robust route ensures regioselectivity by establishing the

carbon skeleton before saturation.

Primary Synthetic Route: The Cinnamic Reduction
Strategy
This method avoids the formation of unwanted isomers by starting with the regiodefined

aldehyde.
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Step 1: Knoevenagel Condensation

Precursor: 5-Chloro-2-hydroxybenzaldehyde.

Reagent: Malonic acid in pyridine/piperidine.

Product: 5-Chloro-2-hydroxycinnamic acid.

Mechanism:[1] Decarboxylative condensation creates the

-unsaturated acid.

Step 2: Catalytic Hydrogenation (Critical Step)

Substrate: 5-Chloro-2-hydroxycinnamic acid.

Catalyst: 10% Pd/C or Raney Nickel.

Product: 3-(5-Chloro-2-hydroxyphenyl)propionic acid.

Logic: Controlled hydrogenation saturates the alkene without dehalogenating the aromatic

ring (a common risk with Pd/C if pressure is too high).

Pathway Visualization
The following diagram illustrates the synthetic flow and the critical equilibrium between the

open-chain acid and its lactone (coumarin) form.

5-Chloro-2-hydroxybenzaldehyde
(Precursor)

5-Chloro-2-hydroxycinnamic acid
(Unsaturated Intermediate)

Malonic Acid
Pyridine, 80°C
(Knoevenagel)

3-(5-Chloro-2-hydroxyphenyl)
propionic acid

(Target Molecule)

H2, Pd/C
EtOAc, RT

(Hydrogenation)

6-Chlorodihydrocoumarin
(Lactone Form)

Acid Catalysis
(-H2O)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/EP1687250A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Synthetic workflow showing the progression from aldehyde precursor to the target

acid, and its equilibrium with the lactone derivative.

Detailed Experimental Protocol
Objective: Isolation of 3-(5-Chloro-2-hydroxyphenyl)propionic acid via hydrogenation of 5-

chloro-2-hydroxycinnamic acid.

Reagents:

5-Chloro-2-hydroxycinnamic acid (10.0 mmol)

Palladium on Carbon (Pd/C), 10 wt. % loading (100 mg)

Ethyl Acetate (EtOAc) or Methanol (MeOH) (50 mL)

Hydrogen gas (balloon pressure or 1 atm)

Methodology:

Preparation: In a 100 mL round-bottom flask, dissolve 10.0 mmol of the cinnamic acid

precursor in 50 mL of EtOAc. Methanol is an alternative, but EtOAc minimizes esterification

side-reactions during workup.

Catalyst Addition: Carefully add 100 mg of 10% Pd/C.

Safety Note: Pd/C is pyrophoric. Add under an inert atmosphere (Nitrogen) or wet the

catalyst with a small amount of water before adding solvent.

Hydrogenation: Purge the flask with nitrogen, then introduce hydrogen gas. Stir vigorously at

room temperature (20–25°C) for 4–6 hours.

Monitoring: Monitor reaction progress via TLC (System: Hexane:EtOAc 1:1). The starting

material (UV active, conjugated) will disappear, and the product (less UV active, non-

conjugated) will appear.
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Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

Wash the pad with 10 mL of fresh solvent.

Isolation: Concentrate the filtrate under reduced pressure (rotary evaporator) to yield a solid

residue.

Purification: Recrystallize from Toluene/Hexane or aqueous Ethanol to obtain the pure acid.

Self-Validating Checkpoint:

1H NMR Confirmation: The disappearance of the vinylic protons (doublets at

6.5–8.0 ppm with

Hz) and the appearance of two triplets (or multiplets) in the aliphatic region (

2.5–3.0 ppm) confirms saturation of the double bond.

Biological & Pharmaceutical Relevance[1][3][4][5][6]
The "Open-Chain" Prodrug Concept
This molecule exists in a pH-dependent equilibrium. In acidic environments (stomach), it tends

to cyclize to 6-chlorodihydrocoumarin. In physiological pH (blood/tissue), the ring opens to the

propionic acid form.

Significance: This dynamic makes it a useful scaffold for prodrug design where lipophilicity

(lactone form) is needed for absorption, and solubility (acid form) is needed for distribution.

Metabolic Analog
It serves as a chlorinated analog of 3-(3-hydroxyphenyl)propionic acid, a major microbial

metabolite of dietary polyphenols (e.g., quercetin, chlorogenic acid).

Application: Researchers use the chlorinated version to track metabolic stability, as the Cl-

substituent blocks metabolic oxidation at the 5-position, simplifying the analysis of

downstream metabolites.
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Figure 2: The metabolic pathway logic where the target molecule acts as a stable tracer for

polyphenol catabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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